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Compound of Interest

Compound Name: Hpk1-IN-14

Cat. No.: B12419533 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant work environment. This document provides detailed procedural guidance for the safe

disposal of Hpk1-IN-14, a potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1).

Chemical and Safety Data Overview
A comprehensive understanding of the chemical properties and associated hazards of Hpk1-
IN-14 is the first step toward safe handling and disposal. The following table summarizes key

information for this compound.
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Property Value Reference

Chemical Name Hpk1-IN-14 [1]

CAS Number 2734168-45-5 [1]

Molecular Formula C₂₄H₂₃N₃O₅S [1]

Molecular Weight 446.48 g/mol [1]

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[1]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Personal Protective Equipment (PPE)
Prior to handling Hpk1-IN-14, especially during disposal procedures, all personnel must be

equipped with the appropriate personal protective equipment to minimize exposure risk.

Mandatory PPE includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing to prevent skin contact.[1]

Respiratory Protection: A suitable respirator should be used, especially in areas without

adequate exhaust ventilation.[1]

Step-by-Step Disposal Protocol
Adherence to a strict disposal protocol is crucial to mitigate environmental contamination and

ensure regulatory compliance. Hpk1-IN-14 is classified as very toxic to aquatic life,

necessitating careful waste management.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/product/b12419533?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/product/b12419533?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48936.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation of Waste:

All waste materials contaminated with Hpk1-IN-14, including unused product, empty

containers, and contaminated lab supplies (e.g., pipette tips, gloves), must be segregated

from general laboratory waste.

Use designated, clearly labeled, and sealed waste containers.

Container Management:

Do not mix Hpk1-IN-14 waste with other chemical waste streams unless compatibility has

been confirmed by a qualified safety officer.

Ensure waste containers are kept tightly sealed when not in use and are stored in a cool,

well-ventilated area away from direct sunlight and sources of ignition.[1]

Spill Management:

In the event of a spill, avoid direct contact.

Do not allow the substance to enter drains, water courses, or the soil.[1]

Collect any spillage.[1] For larger spills, consult your institution's specific spill response

procedures.

Final Disposal:

The ultimate disposal of Hpk1-IN-14 waste must be conducted through an approved and

licensed hazardous waste disposal company.[1]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on approved vendors and procedures for waste pickup and disposal.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

Hpk1-IN-14 to ensure they have all necessary information for safe handling and disposal.

Logical Flow for Disposal Decision-Making
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The following diagram illustrates the logical workflow for the proper disposal of Hpk1-IN-14.
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Figure 1. Hpk1-IN-14 Disposal Workflow
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This structured approach ensures that all safety and environmental considerations are met

when handling and disposing of Hpk1-IN-14. Always consult your institution's specific safety

protocols and the most current Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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